Cas no 1803795-30-3 (Ethyl 2-cyano-6-iodo-3-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-6-iodo-3-nitrophenylacetate
• CAS No: 1803795-30-3
• MF: C₁₁H₉IN₂O₄
• MW: 360.104635000229
• CID: 4944990
• Update Time: 2025-05-22

Ethyl 2-cyano-6-iodo-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-iodo-3-nitrophenylacetate

• Inchi： 1S/C11H9IN2O4/c1-2-18-11(15)5-7-8(6-13)10(14(16)17)4-3-9(7)12/h3-4H,2,5H2,1H3
• InChI Key： IOJADXIDAMQMNC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C#N)=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-6-iodo-3-nitrophenylacetate

Comprehensive Overview of Ethyl 2-cyano-6-iodo-3-nitrophenylacetate (CAS No. 1803795-30-3): Properties, Applications, and Industry Insights

Ethyl 2-cyano-6-iodo-3-nitrophenylacetate (CAS No. 1803795-30-3) is a specialized organic compound with a unique molecular structure, combining functional groups such as cyano, iodo, nitro, and ester moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the iodo and nitro groups makes it particularly valuable for cross-coupling reactions, a hot topic in modern synthetic chemistry, as researchers explore sustainable and efficient methodologies.

In recent years, the demand for high-purity intermediates like Ethyl 2-cyano-6-iodo-3-nitrophenylacetate has surged, driven by advancements in drug discovery and material science. A common question among chemists is: "How can this compound be optimized for use in catalytic systems?" Studies suggest that its electron-withdrawing properties enhance reactivity in palladium-catalyzed reactions, aligning with the industry's shift toward greener synthesis. This aligns with the broader trend of green chemistry, where researchers prioritize atom economy and reduced waste.

The compound's cyano group further expands its utility, enabling transformations into amines, carboxylic acids, or heterocycles. Such flexibility is critical for designing bioactive molecules, a key focus area in AI-driven drug discovery. Notably, computational tools are increasingly used to predict the reactivity of nitrophenylacetate derivatives, addressing another frequent query: "Can machine learning accelerate the development of novel intermediates?" Early research indicates promising correlations between structural features and reaction outcomes.

From a commercial perspective, Ethyl 2-cyano-6-iodo-3-nitrophenylacetate is often discussed in forums on specialty chemicals supply chains. Challenges like scalability and storage stability are frequently raised, emphasizing the need for robust technical data. Manufacturers are now leveraging blockchain technology to ensure traceability, a response to growing consumer demand for transparency in chemical sourcing—a trend amplified by ESG (Environmental, Social, and Governance) initiatives.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques widely searched by quality control professionals. Recent publications highlight its distinct spectroscopic signatures, aiding in impurity profiling—a critical aspect for regulatory compliance in GMP-certified facilities. Researchers also explore its photophysical properties, tapping into the rising interest in functional materials for optoelectronics.

In summary, Ethyl 2-cyano-6-iodo-3-nitrophenylacetate (CAS No. 1803795-30-3) represents a multifaceted tool for synthetic chemists, bridging gaps between academia and industry. Its relevance to catalysis, drug design, and sustainable chemistry ensures its place in ongoing scientific discourse, while technological advancements continue to unlock new possibilities.